Cas no 2036600-34-5 (N-[(3,3-dimethylpiperidin-2-yl)methyl]-4-nitrobenzene-1-sulfonamide)
N-[(3,3-dimethylpiperidin-2-yl)methyl]-4-nitrobenzene-1-sulfonamide Chemical and Physical Properties
Names and Identifiers
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- EN300-1167306
- N-[(3,3-dimethylpiperidin-2-yl)methyl]-4-nitrobenzene-1-sulfonamide
- 2036600-34-5
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- Inchi: 1S/C14H21N3O4S/c1-14(2)8-3-9-15-13(14)10-16-22(20,21)12-6-4-11(5-7-12)17(18)19/h4-7,13,15-16H,3,8-10H2,1-2H3
- InChI Key: ZLIXNBOSHNVFDI-UHFFFAOYSA-N
- SMILES: S(C1C=CC(=CC=1)[N+](=O)[O-])(NCC1C(C)(C)CCCN1)(=O)=O
Computed Properties
- Exact Mass: 327.12527733g/mol
- Monoisotopic Mass: 327.12527733g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 487
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 112Ų
N-[(3,3-dimethylpiperidin-2-yl)methyl]-4-nitrobenzene-1-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1167306-0.05g |
2036600-34-5 | 0.05g |
$1129.0 | 2023-05-24 | |||
| Enamine | EN300-1167306-0.1g |
2036600-34-5 | 0.1g |
$1183.0 | 2023-05-24 | |||
| Enamine | EN300-1167306-0.25g |
2036600-34-5 | 0.25g |
$1235.0 | 2023-05-24 | |||
| Enamine | EN300-1167306-0.5g |
2036600-34-5 | 0.5g |
$1289.0 | 2023-05-24 | |||
| Enamine | EN300-1167306-1.0g |
2036600-34-5 | 1g |
$1343.0 | 2023-05-24 | |||
| Enamine | EN300-1167306-2.5g |
2036600-34-5 | 2.5g |
$2631.0 | 2023-05-24 | |||
| Enamine | EN300-1167306-5.0g |
2036600-34-5 | 5g |
$3894.0 | 2023-05-24 | |||
| Enamine | EN300-1167306-10.0g |
2036600-34-5 | 10g |
$5774.0 | 2023-05-24 | |||
| Enamine | EN300-1167306-50mg |
2036600-34-5 | 50mg |
$647.0 | 2023-10-03 | |||
| Enamine | EN300-1167306-100mg |
2036600-34-5 | 100mg |
$678.0 | 2023-10-03 |
N-[(3,3-dimethylpiperidin-2-yl)methyl]-4-nitrobenzene-1-sulfonamide Related Literature
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
Additional information on N-[(3,3-dimethylpiperidin-2-yl)methyl]-4-nitrobenzene-1-sulfonamide
Recent Advances in the Study of N-[(3,3-dimethylpiperidin-2-yl)methyl]-4-nitrobenzene-1-sulfonamide (CAS: 2036600-34-5)
N-[(3,3-dimethylpiperidin-2-yl)methyl]-4-nitrobenzene-1-sulfonamide (CAS: 2036600-34-5) is a novel sulfonamide derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological targets. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and therapeutic efficacy, making it a compound of considerable interest for further research and development.
The synthesis and characterization of N-[(3,3-dimethylpiperidin-2-yl)methyl]-4-nitrobenzene-1-sulfonamide have been detailed in several recent publications. The compound's structure, featuring a 3,3-dimethylpiperidine moiety linked to a nitrobenzene sulfonamide group, suggests potential interactions with enzymes and receptors involved in critical biological pathways. Computational modeling and in vitro studies have indicated that this compound may exhibit high affinity for certain protein targets, although the exact binding modes and downstream effects remain under investigation.
One of the key areas of research surrounding this compound is its potential application in oncology. Preliminary studies have demonstrated that N-[(3,3-dimethylpiperidin-2-yl)methyl]-4-nitrobenzene-1-sulfonamide exhibits inhibitory effects on specific cancer cell lines, possibly through the disruption of cell cycle progression or induction of apoptosis. These findings are supported by data from cell viability assays and flow cytometry analyses, which highlight the compound's cytotoxic properties at micromolar concentrations. Further studies are needed to validate these effects in vivo and to explore the compound's selectivity and safety profile.
In addition to its anticancer potential, recent research has explored the compound's role in modulating inflammatory responses. Sulfonamide derivatives are known for their anti-inflammatory properties, and N-[(3,3-dimethylpiperidin-2-yl)methyl]-4-nitrobenzene-1-sulfonamide has been shown to inhibit the production of pro-inflammatory cytokines in vitro. This suggests a possible application in the treatment of inflammatory diseases, although detailed mechanistic studies and preclinical trials are required to confirm these effects and assess any potential side effects.
The pharmacokinetic properties of N-[(3,3-dimethylpiperidin-2-yl)methyl]-4-nitrobenzene-1-sulfonamide have also been a focus of recent investigations. Studies have examined its absorption, distribution, metabolism, and excretion (ADME) profiles, revealing moderate bioavailability and stability under physiological conditions. These properties are critical for its development as a therapeutic agent, and ongoing research aims to optimize its formulation to enhance its pharmacokinetic performance.
Despite the promising findings, several challenges remain in the development of N-[(3,3-dimethylpiperidin-2-yl)methyl]-4-nitrobenzene-1-sulfonamide as a therapeutic agent. Issues such as potential toxicity, off-target effects, and the need for improved synthetic routes must be addressed. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and advance the compound toward clinical applications.
In conclusion, N-[(3,3-dimethylpiperidin-2-yl)methyl]-4-nitrobenzene-1-sulfonamide (CAS: 2036600-34-5) represents a promising candidate for further research in chemical biology and drug development. Its unique structural features and demonstrated biological activities make it a compound of significant interest, with potential applications in oncology and inflammation. Continued studies will be crucial to fully understand its mechanism of action, optimize its therapeutic potential, and evaluate its safety and efficacy in preclinical and clinical settings.
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